Cas no 478068-05-2 (4-Isoxazolecarboxylicacid,3-acetyl-5-methyl-,ethylester(9CI))

• Product Name: 4-Isoxazolecarboxylicacid,3-acetyl-5-methyl-,ethylester(9CI)
• CAS No: 478068-05-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1021227
• PubChem ID: 1484887
• Update Time: 2025-04-20

4-Isoxazolecarboxylicacid,3-acetyl-5-methyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,3-acetyl-5-methyl-,ethylester(9CI)
• Ethyl 3-acetyl-5-methyl-1,2-oxazole-4-carboxylate
• Ethyl 3-acetyl-5-methylisoxazole-4-carboxylate
• AKOS005100451
• 3-Acetyl-5-methyl-isoxazole-4-carboxylic acid ethyl ester
• 478068-05-2
• 7P-048
• Ethyl3-acetyl-5-methylisoxazole-4-carboxylate
• ethyl 3-acetyl-5-methyl-4-isoxazolecarboxylate
• MFCD01871635

• Inchi： 1S/C9H11NO4/c1-4-13-9(12)7-6(3)14-10-8(7)5(2)11/h4H2,1-3H3
• InChI Key： VIUPXZSYNBYTAS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C(C(C)=O)=N1

Computed Properties

• Exact Mass: 197.069
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.4Ų